Cas no 99473-71-9 (Thiourea, N-(3-aminopropyl)-N'-phenyl-)

Thiourea, N-(3-aminopropyl)-N'-phenyl- structure
99473-71-9 structure
Product Name:Thiourea, N-(3-aminopropyl)-N'-phenyl-
CAS No:99473-71-9
MF:C10H15N3S
MW:209.311200380325
CID:750212
PubChem ID:12970998
Update Time:2025-04-19

Thiourea, N-(3-aminopropyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-(3-aminopropyl)-N'-phenyl-
    • 1-(3-aminopropyl)-3-phenylthiourea
    • DTXSID80514231
    • 99473-71-9
    • N-(3-Aminopropyl)-N'-phenylthiourea
    • SCHEMBL15224205
    • Inchi: 1S/C10H15N3S/c11-7-4-8-12-10(14)13-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8,11H2,(H2,12,13,14)
    • InChI Key: MASNQORRMCQSFX-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=CC=CC=1)NCCCN

Computed Properties

  • Exact Mass: 209.09866866g/mol
  • Monoisotopic Mass: 209.09866866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 82.2Ų
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